Cas no 30560-33-9 (Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI))
30560-33-9 structure
Product Name:Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI)
CAS No:30560-33-9
MF:C4H8Cl2NO3PS
MW:252.055978775024
CID:310191
PubChem ID:207728
Update Time:2025-04-19
Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI)
- DTXSID80952856
- Dichloroacetylphosphoramidothioic acid O,S-dimethyl ester
- 2,2-Dichloro-N-[methoxy(methylsulfanyl)phosphoryl]ethanimidic acid
- O,S-Dimethyl dichloroacetylphosphoramidothioate
- Phosphoramidothioic acid, dichloroacetyl-, O,S-dimethyl ester
- SCHEMBL11657905
- 30560-33-9
- BRN 2446852
-
- Inchi: 1S/C4H8Cl2NO3PS/c1-10-11(9,12-2)7-4(8)3(5)6/h3H,1-2H3,(H,7,8,9)
- InChI Key: MANCWSUTQSBPSN-UHFFFAOYSA-N
- SMILES: ClC(C(NP(=O)(OC)SC)=O)Cl
Computed Properties
- Exact Mass: 250.93414
- Monoisotopic Mass: 250.9339567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 55.4
Phosphoramidothioicacid, (dichloroacetyl)-, O,S-dimethyl ester (8CI,9CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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